Benz[e]acephenanthrylene Benz[e]acephenanthrylene Benzo[b]fluoranthene is a colorless, aromatic hydrocarbon consisting of five fused rings and formed by the incomplete burning of organic matter. Benzo(b)fluoranthene is primarily found in gasoline exhaust, tobacco and cigarette smoke, coal tar, soot, amino acids and fatty acid pyrolysis products. This substance is used only for research purposes. Benzo(b)fluoranthene is reasonably anticipated to be a human carcinogen. (NCI05)
Benzo[b]fluoranthene appears as needles or yellow fluffy powder. (NTP, 1992)
Benzo[b]fluoranthene is an ortho- and peri-fused polycyclic arene that consists of a benzene ring fused with a acephenanthrylene ring. It has a role as a mutagen.
Brand Name: Vulcanchem
CAS No.: 205-99-2
VCID: VC0032983
InChI: InChI=1S/C20H12/c1-2-7-14-13(6-1)12-19-16-9-4-3-8-15(16)18-11-5-10-17(14)20(18)19/h1-12H
SMILES: C1=CC=C2C3=C4C(=CC=C3)C5=CC=CC=C5C4=CC2=C1
Molecular Formula: C20H12
Molecular Weight: 252.3 g/mol

Benz[e]acephenanthrylene

CAS No.: 205-99-2

Reference Standards

VCID: VC0032983

Molecular Formula: C20H12

Molecular Weight: 252.3 g/mol

Benz[e]acephenanthrylene - 205-99-2

CAS No. 205-99-2
Product Name Benz[e]acephenanthrylene
Molecular Formula C20H12
Molecular Weight 252.3 g/mol
IUPAC Name pentacyclo[10.7.1.02,7.08,20.013,18]icosa-1(19),2(7),3,5,8(20),9,11,13,15,17-decaene
Standard InChI InChI=1S/C20H12/c1-2-7-14-13(6-1)12-19-16-9-4-3-8-15(16)18-11-5-10-17(14)20(18)19/h1-12H
Standard InChIKey FTOVXSOBNPWTSH-UHFFFAOYSA-N
SMILES C1=CC=C2C3=C4C(=CC=C3)C5=CC=CC=C5C4=CC2=C1
Canonical SMILES C1=CC=C2C3=C4C(=CC=C3)C5=CC=CC=C5C4=CC2=C1
Boiling Point 481 °C
Colorform Needles from benzene
Needles (recrystallized from benzene); colorless needles (recrystallized from toluene or glacial acetic acid)
Melting Point 325 to 329 °F (NTP, 1992)
168.0 °C
168.4 °C
168 °C
325-329°F
Physical Description Benzo[b]fluoranthene appears as needles or yellow fluffy powder. (NTP, 1992)
COLOURLESS CRYSTALS.
Needles or yellow fluffy powder.
Description Benzo[b]fluoranthene is a colorless, aromatic hydrocarbon consisting of five fused rings and formed by the incomplete burning of organic matter. Benzo(b)fluoranthene is primarily found in gasoline exhaust, tobacco and cigarette smoke, coal tar, soot, amino acids and fatty acid pyrolysis products. This substance is used only for research purposes. Benzo(b)fluoranthene is reasonably anticipated to be a human carcinogen. (NCI05)
Benzo[b]fluoranthene appears as needles or yellow fluffy powder. (NTP, 1992)
Benzo[b]fluoranthene is an ortho- and peri-fused polycyclic arene that consists of a benzene ring fused with a acephenanthrylene ring. It has a role as a mutagen.
Shelf Life Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for Benzo
Solubility less than 1 mg/mL at 66° F (NTP, 1992)
5.94e-09 M
In water, 0.0015 mg/L, temperature not specified
In water, 0.0012 mg/L, temperature not specified
Miscible with benzene
Slightly soluble in acetone
Solubility in water: none
Synonyms 2,3-Benzfluoranthene; 3,4-Benz[e]acephenanthrylene; 3,4-Benzfluoranthene; 3,4-Benzofluoranthene; Benzo[b]fluoranthene; Benzo[e]fluoranthene; NSC 89265
Vapor Pressure 5.00e-07 mmHg
5.0X10-7 mm Hg at 20 °C
PubChem Compound 9153
Last Modified Nov 11 2021
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